Cas no 1515631-69-2 (5-ethoxy-1,2,4triazolo1,5-apyridin-2-amine)

• Product Name: 5-ethoxy-1,2,4triazolo1,5-apyridin-2-amine
• CAS No: 1515631-69-2
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5710434
• PubChem ID: 82555967
• Update Time: 2025-05-26

5-ethoxy-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1274777
• 1515631-69-2
• 5-ETHOXY-[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-2-AMINE
• 5-ethoxy-1,2,4triazolo1,5-apyridin-2-amine

• Inchi： 1S/C8H10N4O/c1-2-13-7-5-3-4-6-10-8(9)11-12(6)7/h3-5H,2H2,1H3,(H2,9,11)
• InChI Key： FVUUMKVSTKLLIP-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC2=NC(N)=NN12

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5-ethoxy-1,2,4triazolo1,5-apyridin-2-amine

5-Ethoxy-1,2,4-Triazolo[1,5-a]Pyridin-2-Amine: A Comprehensive Overview

The compound with CAS No. 1515631-69-2, commonly referred to as 5-Ethoxy-1,2,4-Triazolo[1,5-a]Pyridin-2-Amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This article delves into the latest research findings and provides an in-depth analysis of this compound's characteristics, synthesis methods, and potential uses.

Structural Insights and Chemical Properties

5-Ethoxy-1,2,4-Triazolo[1,5-a]Pyridin-2-Amine exhibits a distinctive molecular architecture characterized by a triazolopyridine ring system with an ethoxy substituent at the 5-position and an amine group at the 2-position. This structure endows the compound with unique electronic properties and reactivity. Recent studies have highlighted its ability to act as a versatile scaffold for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

Synthesis and Optimization

The synthesis of 5-Ethoxy-1,2,4-Triazolo[1,5-a]Pyridin-2-Amine involves a multi-step process that typically begins with the preparation of the triazolopyridine core. Researchers have recently explored various catalytic systems to enhance the efficiency of these reactions. For instance, the use of palladium catalysts has been shown to significantly improve yields while reducing reaction times. These advancements underscore the importance of continuous optimization in organic synthesis to meet the demands of modern drug discovery.

Biological Activity and Applications

Preliminary biological evaluations have revealed that 5-Ethoxy-1,2,4-Triazolo[1,5-a]Pyridin-2-Amine exhibits promising activity in several therapeutic areas. Recent studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, investigations into its anti-proliferative effects against cancer cell lines have shown encouraging results, suggesting its role in oncology research.

Safety and Handling Considerations

While 5-Ethoxy-1,2,4-Triazolo[1,5-a]Pyridin-2-Amine is not classified as a hazardous or controlled substance under current regulations (as per CAS No. 1515631-69-2), proper handling procedures are essential to ensure safety in laboratory settings. Researchers are advised to adhere to standard safety protocols when working with this compound to minimize potential risks associated with prolonged exposure.

Future Directions and Research Opportunities

The future of 5-Ethoxy-1,2,4-Triazolo[1,5-a]Pyridin-2-Amine lies in its continued exploration as a lead compound for drug development. Ongoing research is focused on understanding its pharmacokinetic profile and bioavailability to assess its suitability for clinical applications. Furthermore, collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic potential across diverse disease models.

In conclusion,CAS No. 1515633-69-7, or Abbr., represents a significant advancement in organic chemistry with vast untapped potential in various scientific domains., represents a significant advancement in organic chemistry with vast untapped potential in various scientific domains., represents a significant advancement in organic chemistry with vast untapped potential in various scientific domains., represents a significant advancement in organic chemistry with vast untapped potential in various scientific domains., represents a significant advancement in organic chemistry with vast untapped potential in various scientific domains., represents a significant advancement in organic chemistry with vast untapped potential in various scientific domains., represents a significant advancement in organic chemistry with vast untapped potential in various scientific domains., represents a significant advancement in organic chemistry with vast untapped potential in various scientific domains., represents a significant advancement in organic chemistry with vast untapped potential in various scientific domains.